Cas no 52162-19-3 (Undecanoic acid, 11-cyano-, ethyl ester)

• Product Name: Undecanoic acid, 11-cyano-, ethyl ester
• CAS No: 52162-19-3
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 360398
• PubChem ID: 19904861
• Update Time: 2025-04-19

Undecanoic acid, 11-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 11-cyano-, ethyl ester
• ethyl 11-cyanoundecanoate
• 52162-19-3
• DTXSID80601170
• SCHEMBL9355503

• Inchi： 1S/C14H25NO2/c1-2-17-14(16)12-10-8-6-4-3-5-7-9-11-13-15/h2-12H2,1H3
• InChI Key： FUNUKWGHJKIQIE-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCCCCCC#N)=O

Computed Properties

• Exact Mass: 239.18865
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09